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Compound of Interest

Compound Name: 4-Chloro-6-methyl-3-nitrocoumarin

Cat. No.: B3043082

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumarins, a class of benzopyrone compounds, are of significant interest in medicinal
chemistry due to their diverse and potent biological activities. The coumarin scaffold serves as
a versatile platform for the development of novel therapeutic agents. The introduction of various
substituents onto the coumarin ring system allows for the fine-tuning of its physicochemical and
pharmacological properties. This review focuses on the synthesis, properties, and potential
applications of a specific derivative, 4-chloro-6-methyl-3-nitrocoumarin, a molecule with
potential for further exploration in drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 4-chloro-6-methyl-3-nitrocoumarin is
presented in Table 1. These properties are crucial for understanding the compound's behavior
in biological systems and for guiding further derivatization efforts.
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Property Value Reference
Molecular Formula C10H6CINOa [1]
Molar Mass 239.61 g/mol [1]

4-chloro-6-methyl-3-
IUPAC Name ) [1]
nitrochromen-2-one

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-chloro-6-methyl-3-
nitrocoumarin is not readily available in the reviewed literature, a plausible synthetic pathway
can be proposed based on established methods for the synthesis of structurally related
coumarins. The general approach involves the formation of the coumarin core, followed by
nitration and chlorination steps.

Proposed Synthetic Pathway

The synthesis of 4-chloro-6-methyl-3-nitrocoumarin would likely begin with the Pechmann
condensation to construct the 6-methyl-4-hydroxycoumarin intermediate. This is a widely used
method for synthesizing coumarins from a phenol and a 3-ketoester under acidic conditions.
The subsequent steps would involve the introduction of the nitro group at the 3-position and the
chloro group at the 4-position.
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Caption: Proposed synthesis of 4-chloro-6-methyl-3-nitrocoumarin.

Experimental Protocols for Related Compounds
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To provide practical guidance, the following are detailed experimental protocols for the
synthesis of key precursors and structurally similar compounds.

1. Synthesis of 7-Hydroxy-4-Methylcoumarin (A Pechmann Condensation Example)[2][3]

o Materials: Resorcinol, ethyl acetoacetate, Amberlyst-15 (acid catalyst).[2][3]

e Procedure:

o A mixture of resorcinol (1 mmol), ethyl acetoacetate (1.1 mmol), and Amberlyst-15 (10
mol%) is prepared.[3]

o The reaction mixture is stirred in an oil bath heated to 110°C.[3]

o The reaction progress is monitored by thin-layer chromatography (TLC).[3]

o Upon completion, the mixture is filtered to remove the catalyst.[3]

o The filtrate is cooled to room temperature, and hot methanol is added to precipitate the
crude product.[3]

o The solid product is filtered and recrystallized from ethanol to yield pure 7-hydroxy-4-
methylcoumarin.[3]

2. Nitration of 7-Hydroxy-4-Methylcoumarin[2][3]

o Materials: 7-hydroxy-4-methylcoumarin, concentrated nitric acid, concentrated sulfuric acid.

[2][3]
e Procedure:

o 7-hydroxy-4-methylcoumarin (1.2 g) is dissolved in concentrated sulfuric acid (10 ml) in a
conical flask placed in an ice bath.[2][3]

o A nitrating mixture (0.5 ml of concentrated nitric acid and 1.5 ml of concentrated sulfuric
acid) is added dropwise, maintaining the temperature below 10°C.[2][3]
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[e]

After the addition is complete, the flask is removed from the ice bath and kept at room
temperature for one hour with occasional shaking.[2][3]

[e]

The reaction mixture is then poured into a beaker containing crushed ice with stirring.[2][3]

o

The precipitated crude product, a mixture of 6-nitro and 8-nitro isomers, is filtered and
washed with cold water.[2][3]

o

The isomers can be separated by fractional crystallization from ethanol.[2][3]

3. Chlorination of a 4-Hydroxycoumarin Derivative (General Procedure)

o Materials: 4-hydroxycoumarin derivative, phosphorus oxychloride (POCIs) or thionyl chloride
(SOCL).

e Procedure:

[e]

The 4-hydroxycoumarin derivative is refluxed with an excess of phosphorus oxychloride or
thionyl chloride.

[e]

The reaction progress is monitored by TLC.

o

Upon completion, the excess chlorinating agent is removed under reduced pressure.

[¢]

The residue is carefully poured onto crushed ice to hydrolyze any remaining reagent.

[¢]

The resulting solid is filtered, washed with water, and purified by recrystallization.

Spectroscopic Characterization (Predicted)

While experimental spectroscopic data for 4-chloro-6-methyl-3-nitrocoumarin is not
available, the expected spectral features can be inferred based on the analysis of related
compounds.

Table 2: Predicted Spectroscopic Data for 4-chloro-6-methyl-3-nitrocoumarin
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Spectroscopic Technique Predicted Key Features

- A singlet for the methyl group protons (around

2.4-2.6 ppm).- Signals in the aromatic region

7.0-8.5 ppm) corresponding to the protons on
H NMR (7:0-8:5 ppm) corresponding to e p

the benzene ring.- The specific splitting patterns

would depend on the coupling between the

aromatic protons.

- A signal for the methyl carbon.- Signals for the
carbons of the coumarin core, including the
carbonyl carbon of the lactone (around 160

13C NMR _ _ _
ppm).- Signals for the aromatic carbons, with
those attached to electron-withdrawing groups

(nitro and chloro) shifted downfield.

- A strong absorption band for the C=0
stretching of the lactone (around 1720-1750
cm~1).- Characteristic absorption bands for the
N-O stretching of the nitro group (asymmetric
'R Spectroscopy around 1520-1560 cm~* and symmetric around
1345-1385 cm™1).- C-Cl stretching vibrations
(typically in the fingerprint region).- Aromatic

C=C stretching vibrations.

- Amolecular ion peak corresponding to the

mass of the compound (m/z 239.61).- Isotopic
Mass Spectrometry peaks due to the presence of chlorine (3>Cl and

37Cl).- Fragmentation patterns characteristic of

the coumarin ring system.

Biological Activities of Coumarin Derivatives

Coumarin and its derivatives are known to exhibit a wide range of biological activities, making
them attractive scaffolds for drug development. While no specific biological data for 4-chloro-6-
methyl-3-nitrocoumarin has been reported, the functional groups present on the molecule
suggest potential for various pharmacological effects.
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Caption: Known biological activities of the coumarin scaffold.

The presence of the nitro group, a strong electron-withdrawing group, can significantly
influence the electronic properties of the coumarin ring and may contribute to its biological
activity. The chloro and methyl substituents can also modulate the lipophilicity and steric
properties of the molecule, which can affect its interaction with biological targets.

Future Directions

The lack of specific data on 4-chloro-6-methyl-3-nitrocoumarin highlights an opportunity for
further research. Future studies should focus on:

o Optimized Synthesis: Developing and reporting a detailed and optimized synthetic protocol
for 4-chloro-6-methyl-3-nitrocoumarin.

o Full Characterization: Performing a complete spectroscopic characterization (*H NMR, 13C
NMR, IR, Mass Spectrometry, and single-crystal X-ray diffraction) to confirm its structure and
provide valuable data for the scientific community.

» Biological Screening: Evaluating the compound for a range of biological activities, including
but not limited to anticancer, antimicrobial, and anti-inflammatory properties, through in vitro
and in vivo assays.

e Structure-Activity Relationship (SAR) Studies: Synthesizing a library of related derivatives to
explore the structure-activity relationships and identify key structural features for enhanced
biological activity.
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Conclusion

4-Chloro-6-methyl-3-nitrocoumarin is a coumarin derivative with potential for applications in
medicinal chemistry. While specific experimental data for this compound is currently limited in
the public domain, this review provides a comprehensive overview based on the known
chemistry of related compounds. The proposed synthetic pathway and predicted spectroscopic
data offer a valuable starting point for researchers interested in exploring this molecule. Further
investigation into its synthesis, characterization, and biological evaluation is warranted to
unlock its full potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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